3-[1-(methoxyethyl)-1H-benzimidazol-2-yl]pyrazin-2-amine

• Molecular Formula: C14H15N5O
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 3-[1-(2-methoxyethyl)benzimidazol-2-yl]pyrazin-2-amine
• InChI: InChI=1S/C14H15N5O/c1-20-9-8-19-11-5-3-2-4-10(11)18-14(19)12-13(15)17-7-6-16-12/h2-7H,8-9H2,1H3,(H2,15,17)
• InChI Key: NSOVAGOMBRTCCO-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2N=C1C3=NC=CN=C3N

Description

3-[1-(methoxyethyl)-1H-benzimidazol-2-yl]pyrazin-2-amine is a useful research compound. Its molecular formula is C14H15N5O and its molecular weight is 269.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-(1H-benzimidazol-2-yl)pyrazin-2-amine (0.302 g, 0.14 mmol) was dissolved in N,N-dimethyl formamide (10 mL) and treated with 2-bromoethyl methyl ether (0.15 mL, 0.16 mmol) and cesium carbonate (0.475 g, 1.4 mmol). The mixture was stirred at ambient temperature for 20 hours and then filtered through celite. The filtrate was concentrated and partitioned between ethyl acetate and water. The mixture was extracted into ethyl acetate (×3) and the combined organic layers were washed with water, and then with saturated sodium chloride. The organics were dried over magnesium sulfate, filtered and concentrated. Trituration with diethyl ether afforded the title compound as tan solids (0.275 g, 0.10 mmol).